methyl 4-(2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamido)benzoate

• IUPAC Name: methyl 4-[[2-[(7-phenyl-5,6-dihydroimidazo[2,1-c][1,2,4]triazol-3-yl)sulfanyl]acetyl]amino]benzoate
• InChI: InChI=1S/C20H19N5O3S/c1-28-18(27)14-7-9-15(10-8-14)21-17(26)13-29-20-23-22-19-24(11-12-25(19)20)16-5-3-2-4-6-16/h2-10H,11-13H2,1H3,(H,21,26)
• InChI Key: VYBQMQORKXTNFO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)NC(=O)CSC2=NN=C3N2CCN3C4=CC=CC=C4
• Molecular Formula: C20H19N5O3S
• Molecular Weight: 409.5 g/mol
• CAS No.: 921557-21-3

Description

Methyl 4-(2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamido)benzoate is a useful research compound. Its molecular formula is C20H19N5O3S and its molecular weight is 409.46. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial and Antibacterial Activity

Research on imidazole derivatives, including molecules structurally related to methyl 4-(2-((7-phenyl-6,7-dihydro-5H-imidazo[2,1-c][1,2,4]triazol-3-yl)thio)acetamido)benzoate, has shown promising antimicrobial activities against Gram-positive and Gram-negative bacteria. Notably, these derivatives exhibited significant antibacterial activity, particularly against resistant bacterial strains such as Extended-spectrum beta-lactamases (ESBL), Vancomycin-resistant Enterococcus (VRE), and Methicillin-resistant Staphylococcus aureus (MRSA) (Daraji et al., 2021).

Anticancer Properties

Compounds bearing the imidazole moiety have been evaluated for their in vitro antitumor activity against various human cancer cell lines, showing potent inhibitory activities. Specifically, derivatives have demonstrated significant effects in inhibiting Aurora A kinase and KSP, suggesting a potential therapeutic avenue for cancer treatment (El‐All et al., 2015).

Antiviral Activity

Imidazole derivatives have also been designed and synthesized with the aim of serving as antiviral agents, particularly against human rhinovirus. These compounds have shown potential in inhibiting viral activity, indicating their use as a basis for developing new antiviral drugs (Hamdouchi et al., 1999).

Electrochemical Applications

The electrosynthesis of imidazole derivatives has been explored for their application as bifunctional electrocatalysts, enabling the simultaneous determination of ascorbic acid, adrenaline, acetaminophen, and tryptophan. This demonstrates the potential of imidazole derivatives in electrochemical sensors and analytical applications (Nasirizadeh et al., 2013).

Antiulcer and Gastroprotective Effects

Studies have shown that imidazole and benzimidazole derivatives possess potent antiulcer activities. These compounds have been identified as novel classes of histamine H2-receptor antagonists, indicating their utility in developing treatments for ulcerative conditions (Katsura et al., 1992).

Mechanism of Action

Target of Action

Imidazole-containing compounds, which include the compound , have been known to exhibit a broad range of biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .

Mode of Action

It’s known that imidazole derivatives can interact with various biological targets, leading to a wide range of effects .

Biochemical Pathways

Imidazole derivatives are known to interact with various biochemical pathways due to their broad range of biological activities .

Pharmacokinetics

The pharmacokinetic properties of imidazole derivatives are generally favorable, contributing to their widespread use in medicinal chemistry .

Result of Action

Imidazole derivatives are known to have a wide range of effects at the molecular and cellular level, contributing to their diverse biological activities .

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of imidazole derivatives .